Cas no 937-23-5 (Benzenamine,4-bromo-N-methyl-N-nitroso-)

Benzenamine,4-bromo-N-methyl-N-nitroso- structure
937-23-5 structure
Benzenamine,4-bromo-N-methyl-N-nitroso-
937-23-5
C7H7N2OBr
215.04728
814672
13640

Benzenamine,4-bromo-N-methyl-N-nitroso- Properties

Names and Identifiers

    • Benzenamine,4-bromo-N-methyl-N-nitroso-
    • N-(4-bromophenyl)-N-methylnitrous amide
    • BRN 0639046
    • 4-Bromo-N-methyl-N-nitrosoaniline
    • 937-23-5
    • ANILINE, p-BROMO-N-METHYL-N-NITROSO-
    • p-Bromo-N-methyl-N-nitrosoaniline
    • Benzenamine, 4-bromo-N-methyl-N-nitroso-
    • 4-Bromo-N-methyl-N-nitroso-aniline
    • AKOS024456117
    • DTXSID70239542
    • 2-12-00-00354 (Beilstein Handbook Reference)
    • +Expand
    • ALPCWHBDOURDHG-UHFFFAOYSA-N
    • InChI=1S/C7H7BrN2O/c1-10(9-11)7-4-2-6(8)3-5-7/h2-5H,1H3
    • CN(C1=CC=C(C=C1)Br)N=O

Computed Properties

  • 213.97418g/mol
  • 0
  • 3
  • 1
  • 213.97418g/mol
  • 11
  • 134
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.4
  • 32.7Ų

Benzenamine,4-bromo-N-methyl-N-nitroso- Synthesis

Synthetic Circuit 1

586-77-6 586-77-6
937-23-5 937-23-5
829-02-7 829-02-7
Reaction Conditions
1.1 Reagents: tert-Butyl nitrite Catalysts: Tempo Solvents: Acetonitrile ;  0.5 h, rt
Reference
Highly selective sp3 C-N bond activation of tertiary anilines modulated by steric and thermodynamic factors
Jia, Xiaodong; et al, Green Chemistry, 2017, 19(23), 5568-5574

Synthetic Circuit 2

586-77-6 586-77-6
937-23-5 937-23-5
829-02-7 829-02-7
Reaction Conditions
1.1 Reagents: tert-Butyl nitrite ,  Oxygen Solvents: tert-Butanol ;  9 h, 60 °C
Reference
Solvent-controlled chemoselective N-dealkylation-N-nitrosation or C-nitration of N-alkyl anilines with tert-butyl nitrite
Guo, Xuanhua; et al, Organic Chemistry Frontiers, 2019, 6(19), 3401-3407

Synthetic Circuit 3

586-77-6 586-77-6
937-23-5 937-23-5
829-02-7 829-02-7
100-23-2 100-23-2
Reaction Conditions
1.1 Reagents: tert-Butyl nitrite ,  Oxygen Solvents: Water ;  4 h, rt
Reference
Solvent-controlled chemoselective N-dealkylation-N-nitrosation or C-nitration of N-alkyl anilines with tert-butyl nitrite
Guo, Xuanhua; et al, Organic Chemistry Frontiers, 2019, 6(19), 3401-3407

Synthetic Circuit 4

586-77-6 586-77-6
544-16-1 544-16-1
937-23-5 937-23-5
64230-27-9 64230-27-9
829-02-7 829-02-7
Reaction Conditions
1.1 Reagents: Trichloroacetic acid ,  Sodium nitrite Solvents: Chloroform
Reference
Aromatic tertiary amines and butyl nitrite
Verardo, Giancarlo; et al, Tetrahedron, 1990, 46(12), 4303-32

Benzenamine,4-bromo-N-methyl-N-nitroso- Raw materials

Benzenamine,4-bromo-N-methyl-N-nitroso- Preparation Products

Benzenamine,4-bromo-N-methyl-N-nitroso- Related Literature

937-23-5 (Benzenamine,4-bromo-N-methyl-N-nitroso-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:937-23-5)Benzenamine,4-bromo-N-methyl-N-nitroso-
A1238831
99%
1g
1410